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Compound of Interest

Compound Name: Coprostanol-d5

Cat. No.: B12410896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Coprostanol-d5, the deuterium-labeled form of coprostanol, serves as a critical internal

standard for the quantitative analysis of fecal sterols in various matrices. Its chemical and

physical properties closely mimic that of the unlabeled endogenous compound, allowing for

accurate quantification in complex samples by compensating for analyte loss during sample

preparation and instrumental analysis. This technical guide provides a comprehensive overview

of the physical and chemical properties of Coprostanol-d5, detailed experimental protocols for

its use, and an exploration of the metabolic pathway of its parent compound, coprostanol.

Physical and Chemical Properties
Coprostanol-d5 is a synthetic, stable isotope-labeled derivative of coprostanol, a biomarker for

fecal pollution. Its properties are summarized in the table below.
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Property Value Reference(s)

Chemical Name 5β-Cholestan-3β-ol-d5 [1]

Synonyms Coprostanol-d5 [1]

Molecular Formula C₂₇H₄₃D₅O [1]

Molecular Weight 393.70 g/mol [1]

Appearance White to off-white solid [1]

Purity ≥98% Commercial Suppliers

Isotopic Enrichment Typically ≥98% atom D Commercial Suppliers

Melting Point ~101-102 °C (unlabeled)

Solubility

Soluble in ethanol (20 mg/mL

with ultrasonic and warming),

chloroform, diethyl ether, and

warm methanol. Sparingly

soluble in aqueous buffers.

Commercial Suppliers

Storage

Powder: -20°C for up to 3

years. In solvent: -80°C for 6

months, -20°C for 1 month.

Metabolic Pathway: From Cholesterol to
Coprostanol
Coprostanol is not synthesized directly by humans but is a metabolic byproduct of cholesterol

conversion by intestinal microorganisms. This biotransformation is a key process in cholesterol

elimination. The primary pathway is an indirect route involving two main enzymatic steps:

Cholesterol to 4-Cholesten-3-one: The initial step involves the oxidation of the 3β-hydroxyl

group of cholesterol and the isomerization of the double bond from the Δ5 to the Δ4 position.

This reaction is catalyzed by the enzyme cholesterol oxidase.
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4-Cholesten-3-one to Coprostanone: The Δ4 double bond of 4-cholesten-3-one is then

reduced to form coprostanone.

Coprostanone to Coprostanol: Finally, the 3-keto group of coprostanone is reduced to a 3β-

hydroxyl group, yielding coprostanol.

Several gut bacteria, including species from the genera Eubacterium and Bacteroides, are

known to facilitate this conversion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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